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Compound of Interest

Compound Name: Tetraethylammonium Bromide

Cat. No.: B042051

For Researchers, Scientists, and Drug Development Professionals

Tetraethylammonium bromide (TEAB) is a quaternary ammonium salt with significant
applications across various scientific disciplines, including organic synthesis, electrochemistry,
and pharmacology. This guide provides a comprehensive overview of its chemical properties,
supported by quantitative data, detailed experimental protocols, and visualizations to elucidate
its mechanisms of action and experimental workflows.

Core Chemical and Physical Properties

TEAB is a white to off-white crystalline solid that is hygroscopic in nature.[1][2] It is
characterized by its high solubility in polar solvents and its function as a source of
tetraethylammonium (TEA) ions in both chemical and biological systems.[3][4]

Table 1: Physicochemical Properties of
Tetraethylammonium Bromide
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Property Value Reference
Chemical Formula CsH20BrN [3]
Molecular Weight 210.16 g/mol [3]

CAS Number 71-91-0 [3]
Appearance White to off-white crystalline 3]

solid

Melting Point 285-287 °C (decomposes) [5]

Density 1.397 g/cm3 (at 20 °C) [5]

pH 6.5 (10% aqueous solution) [1][6]

ble 2: Solubilitv of hyl : id

Solvent Solubility Temperature (°C) Reference
Water 2795 g/L 25 [1][7]
Methanol Soluble Room Temperature [4]

Ethanol Freely Soluble Room Temperature [8]
Chloroform Soluble Room Temperature [1119]
Acetone Soluble Room Temperature [1]
Acetonitrile 0.1 g/mL (warm) Warm [1]
Benzene Slightly Soluble Room Temperature [8]

Hexane Limited Solubility Room Temperature [4]

Diethyl Ether Insoluble Room Temperature [10]

Reactivity and Stability

Tetraethylammonium bromide is a stable compound under standard laboratory conditions but
is incompatible with strong oxidizing agents.[1] It is hygroscopic and should be stored in a dry
environment.[1] Upon heating, it decomposes at approximately 285 °C.[5] In solution, it
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dissociates into the tetraethylammonium cation (EtaN*) and the bromide anion (Br~), which
dictates its chemical reactivity. The bromide ion can act as a nucleophile or a leaving group in
chemical reactions.[3]

Experimental Protocols
Synthesis of Tetraethylammonium Bromide

A common laboratory-scale synthesis of TEAB involves the reaction of triethylamine with ethyl
bromide.

Materials:

o Triethylamine (CeH1sN)

o Ethyl bromide (C2HsBr)

o Ethyl acetate (as solvent for recrystallization)
Procedure:

 In areaction vessel, combine triethylamine and ethyl bromide. The reaction is typically
carried out in a suitable solvent or neat.

e The reaction mixture is heated to a temperature between 45 and 70°C to facilitate the
quaternization reaction.[11]

e The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC) to determine the consumption of the
starting materials.

e Upon completion, the crude TEAB product is isolated.

e The crude product is then purified by recrystallization. Add ethyl acetate to the crude product
and heat to reflux for approximately 30 minutes.[12][13]

 Allow the solution to cool, which will induce crystallization of the purified TEAB.
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e The crystals are collected by filtration and dried under vacuum at around 50°C to remove
any residual solvent.[12][13]

Synthesis Workflow
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Synthesis of Tetraethylammonium Bromide.

Determination of Solubility

The following protocol provides a general method for determining the solubility of TEAB in a
given solvent.

Materials:

e Tetraethylammonium Bromide

» Solvent of interest (e.g., water, ethanol)
e Analytical balance

e Volumetric flasks

 Stirring apparatus (e.g., magnetic stirrer)
e Temperature-controlled environment
Procedure:

o Prepare a series of saturated solutions of TEAB in the chosen solvent at a constant
temperature.

o Start by adding an excess amount of TEAB to a known volume of the solvent in a flask.

« Stir the mixture vigorously for a prolonged period (e.g., 24 hours) to ensure equilibrium is
reached.

« After stirring, allow any undissolved solid to settle.
o Carefully extract a known volume of the clear supernatant liquid.

o Determine the concentration of TEAB in the supernatant. This can be done by evaporating
the solvent from the known volume of the supernatant and weighing the remaining solid

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b042051?utm_src=pdf-body-img
https://www.benchchem.com/product/b042051?utm_src=pdf-body
https://www.benchchem.com/product/b042051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

residue.

o Repeat this procedure at different temperatures to determine the temperature dependence of
solubility.

pKa Determination

As a quaternary ammonium salt, TEAB is a strong electrolyte and is fully ionized in solution.
Therefore, it does not have a pKa value in the traditional sense of an acid-base equilibrium.
The tetraethylammonium cation is aprotic. However, understanding the acidity or basicity of
related compounds or potential impurities can be relevant. For determining the pKa of amines
or other ionizable groups, methods such as potentiometric titration, spectrophotometry, or
nuclear magnetic resonance (NMR) spectroscopy can be employed.[8]

Applications in Research and Development
Phase Transfer Catalysis

TEAB is widely used as a phase transfer catalyst (PTC). It facilitates the reaction between
reactants that are soluble in two immiscible phases (e.g., an aqueous phase and an organic
phase). The tetraethylammonium cation forms an ion pair with the reactant in the aqueous
phase, and this lipophilic ion pair can then migrate into the organic phase to react.

Experimental Workflow for a Nucleophilic Substitution Reaction:

e Areaction vessel is charged with the organic substrate dissolved in a water-immiscible
organic solvent (e.g., toluene, dichloromethane).

e The nucleophile is dissolved in an aqueous solution.
o A catalytic amount of TEAB (typically 1-10 mol%) is added to the biphasic mixture.
e The mixture is stirred vigorously to maximize the interfacial area between the two phases.

e The reaction is allowed to proceed, often at an elevated temperature to increase the reaction
rate.
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e The progress of the reaction is monitored using appropriate analytical techniques (e.g., TLC,
GC, HPLC).

e Upon completion, the two phases are separated.

e The organic phase is washed with water and/or brine to remove the catalyst and any water-
soluble byproducts.

e The organic solvent is removed under reduced pressure to yield the crude product, which
can then be purified.

Phase Transfer Catalysis Mechanism.

Pharmacology: Potassium Channel Blockade

In pharmacology and physiology, the tetraethylammonium ion is a well-known non-specific
blocker of potassium (K+) channels.[3][14] This property has made it a valuable tool for
studying the function of these channels in various physiological processes. TEAB serves as a
source of TEA ions for these studies.

The mechanism of blockade involves the physical occlusion of the ion conduction pore of the
K+ channel by the TEA ion.[15] There are typically two binding sites for TEA: an external site
accessible from the extracellular side and an internal site accessible from the intracellular side.
[16] The affinity of TEA for these sites can vary depending on the specific type of K* channel.
The blockade is often voltage-dependent, meaning the effectiveness of the block is influenced
by the membrane potential.[15][16]
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Mechanism of K+ Channel Blockade by TEA*.

Safety and Handling

Tetraethylammonium bromide is considered hazardous and may cause eye, skin, and
respiratory tract irritation.[12][15] It is harmful if swallowed.[9] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. It should be handled in a well-ventilated area. Store in a cool, dry place away from
incompatible materials such as strong oxidizing agents.[1]

Conclusion

Tetraethylammonium bromide possesses a versatile set of chemical properties that make it a
valuable compound in both synthetic chemistry and biological research. Its high solubility in
polar solvents, its role as a phase transfer catalyst, and the pharmacological activity of its
cation as a potassium channel blocker are key attributes that continue to be exploited in
various scientific endeavors. A thorough understanding of its properties, handling requirements,
and experimental applications is crucial for its safe and effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Tetraethylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042051#what-are-the-chemical-properties-of-
tetraethylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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